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Compound of Interest

Compound Name: ent-Ticagrelor

Cat. No.: B1161530

Get Quote

Introduction & Scope
This application note provides a rigorous technical protocol for the solubilization of ent-
Ticagrelor in Dimethyl Sulfoxide (DMSO). ent-Ticagrelor is the enantiomer of the P2Y12

receptor antagonist Ticagrelor (Brilinta). While Ticagrelor is a potent inhibitor of platelet

aggregation, ent-Ticagrelor is frequently utilized in pharmacological studies as a negative

control or reference standard to validate the stereoselectivity of the P2Y12 receptor binding

and downstream signaling effects [1, 2].

Critical Scientific Insight: As the enantiomer of Ticagrelor, ent-Ticagrelor shares identical

scalar physicochemical properties (melting point, solubility in achiral solvents) with the parent

compound. However, its biological activity differs significantly due to the chiral nature of protein

targets. This protocol leverages data from Ticagrelor solubility studies to ensure optimal

preparation of the enantiomer, ensuring that observed biological differences are due to

stereochemistry, not formulation artifacts (e.g., micro-precipitation).

Physicochemical Properties[1][2][3][4][5][6][7]
Understanding the solute's properties is the first step in a self-validating protocol.
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Property Data Notes

Compound Name ent-Ticagrelor Enantiomer of Ticagrelor

CAS Number 2096989-55-6
Distinct from Ticagrelor

(274693-27-5)

Molecular Weight 522.57 g/mol

Formula C₂₃H₂₈F₂N₆O₄S

Solubility in DMSO ≥ 20 mg/mL (~38 mM)

Max solubility can reach ~50

mg/mL in anhydrous DMSO [3,

4]

Solubility in Water ~10 µg/mL

Practically Insoluble - Do not

use aqueous buffers for stock

prep

Appearance White to off-white solid Crystalline powder

Materials & Equipment
Reagents

ent-Ticagrelor: >98% purity (HPLC).[1][2]

DMSO (Dimethyl Sulfoxide):Anhydrous grade (≥99.9%, water <50 ppm).

Why Anhydrous? Ticagrelor and its enantiomer are hydrophobic. DMSO is highly

hygroscopic; absorbed atmospheric water can drastically reduce solubility, leading to

"crashing out" (precipitation) upon freezing or dilution [3].

Inert Gas (Optional but Recommended): Argon or Nitrogen for purging headspace.

Labware
Vials: Amber borosilicate glass vials with PTFE-lined caps (to prevent plasticizer leaching

and light degradation).

Pipettes: Calibrated micropipettes (P200, P1000) with low-retention tips.
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Vortex Mixer: Variable speed.

Protocol: Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution, the industry standard for

high-throughput screening and functional assays.

Calculations
To prepare 1 mL of a 10 mM (10 mmol/L) solution:

Step-by-Step Procedure
Equilibration: Allow the vial of ent-Ticagrelor and the DMSO bottle to equilibrate to room

temperature (20–25°C) before opening. This prevents water condensation on the cold solid.

Weighing: Accurately weigh 5.23 mg of ent-Ticagrelor into a sterile amber glass vial.

Note: If the mass deviates, adjust the DMSO volume using the formula:

.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial.

Dissolution:

Secure the cap tightly.

Vortex at medium speed for 30–60 seconds.

Observation: The white powder should dissolve completely, leaving a clear, colorless

solution.

Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 2

minutes. Do not heat above 37°C to avoid potential thermal degradation.

Aliquot & Storage: Divide the stock into small aliquots (e.g., 50–100 µL) to avoid repeated

freeze-thaw cycles.
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Workflow Diagram (Graphviz)

Start: Solid ent-Ticagrelor Weigh 5.23 mg
(Amber Vial)

Add 1 mL
Anhydrous DMSO

Protect from moisture Vortex (30s)
Optional: Sonicate

QC: Visual Inspection
(Must be Clear)Precipitate?

Aliquot into
Amber Tubes

Pass Store at -20°C
(Desiccated)

Click to download full resolution via product page

Caption: Workflow for the preparation of a 10 mM ent-Ticagrelor stock solution in DMSO.

Quality Control & Validation
A self-validating system requires verification before usage in precious assays.

Visual Inspection: Hold the vial against a light source. The solution must be free of

particulate matter or "schlieren" lines (swirls indicating incomplete mixing).

Precipitation Test (The "Crash" Test):

Pipette 1 µL of stock into 999 µL of PBS (or your assay buffer).

Vortex and inspect.

Result: A faint opalescence is acceptable at high concentrations (10 µM final), but gross

precipitation indicates the stock is too concentrated or the buffer chemistry is incompatible.

Note:ent-Ticagrelor has low aqueous solubility (~10 µg/mL).[3] Ensure your final assay

concentration does not exceed the solubility limit of the compound in the buffer system [5].

Storage and Stability
Temperature: Store stock solutions at -20°C or -80°C.

Stability: Stable for at least 6 months at -20°C if kept anhydrous [3].

Freeze-Thaw: Limit to <3 cycles. Repeated cycling promotes moisture ingress and

precipitation.
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Light: Protect from prolonged exposure to light.

Usage in Biological Assays[13]
When using ent-Ticagrelor as a negative control, the vehicle (DMSO) concentration must be

matched exactly between the treatment (Ticagrelor) and control (ent-Ticagrelor) groups.

Dilution Scheme (Example for 10 µM Final Assay Concentration):

Stock: 10 mM ent-Ticagrelor in DMSO.

Intermediate Dilution: Dilute 1:100 in culture medium (or buffer)

100 µM (1% DMSO).

Rapid Mixing is Critical: Add the DMSO stock into the moving/vortexing medium to prevent

local high-concentration precipitation.

Final Assay Step: Add 10 µL of Intermediate to 90 µL of cells

10 µM Final (0.1% DMSO).

Toxicity Warning: Ensure the final DMSO concentration is <0.1% (v/v) for sensitive cell lines

(e.g., primary platelets, neurons) to avoid solvent-induced artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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